3-(methylthio)-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-methylsulfanyl-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C8H8N4S/c1-13-8-4-3-7(10-11-8)12-6-2-5-9-12/h2-6H,1H3
• InChI Key: SWYGFNYDBDKHCA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(C=C1)N2C=CC=N2
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol
• CAS No.: 1351600-16-2

Description

3-(methylthio)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The exploration of substituted imidazo[1,2-a]pyridines and analogues, including related structures, has been significant in the search for compounds with gastric antisecretory and cytoprotective properties. These studies involve understanding the pharmacodynamics, metabolism, and structure-activity relationships to identify compounds with potential as antiulcer agents (Kaminski et al., 1987).
• Research on heterocycles from Pyrazoloylhydroximoyl Chloride has led to the synthesis of various derivatives, including quinoxaline, benzothiadiazine, and imidazo[1,2-a]pyridine. These compounds are synthesized through reactions with different amines and active methylene compounds, demonstrating the versatility of pyrazole derivatives in creating diverse heterocyclic compounds with potential scientific applications (Zohdi et al., 1997).

Biological Activity and Potential Applications

• Pyrazole derivatives have been investigated for their potential as anticancer agents, with studies focusing on the synthesis and biological evaluation of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines. These compounds, particularly the 1,2-dihydropyrido[3,4-b]pyrazines, have shown mitotic inhibition and significant antitumor activity in preclinical models (Temple et al., 1987).
• The development of novel heterocyclic hybrids targeting specific biological pathways, such as dihydrofolate reductase (DHFR), illustrates the potential of pyrazole derivatives in designing new pharmacological agents. These compounds have been synthesized, evaluated for their antimicrobial activity, and investigated through in silico studies for their drug-likeness and toxicity risk parameters, highlighting their potential as lead compounds for further medicinal chemistry efforts (Othman et al., 2020).

Mechanism of Action

The mechanism of action of pyridazine derivatives can vary widely depending on their structure and the biological target. Some pyridazine derivatives have shown inhibitory effects on certain enzymes.

Safety and Hazards

Like all chemicals, pyridazine and its derivatives should be handled with care. Safety data sheets (SDS) provide information on the potential hazards of a chemical, including physical, health, and environmental hazards.

Future Directions

The study of pyridazine and its derivatives is a vibrant field of research. These compounds have potential applications in medicinal chemistry, materials science, and other areas.